Cas no 348-45-8 (N-(4-Fluorophenyl)-1,3-benzothiazol-2-amine)

• Product Name: N-(4-Fluorophenyl)-1,3-benzothiazol-2-amine
• CAS No: 348-45-8
• MF: C₁₃H₉FN₂S
• MW: 244.287364721298
• MDL: MFCD02724893
• CID: 321800
• PubChem ID: 2360905
• Update Time: 2025-04-23

N-(4-Fluorophenyl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine,N-(4-fluorophenyl)-
• BENZOTHIAZOL-2-YL-(4-FLUORO-PHENYL)-AMINE
• N-(4-fluorophenyl)-1,3-benzothiazol-2-amine
• 2-(4'-fluorophenyl)aminobenzothiazole
• Benzothiazol-2-yl-(4-fluor-phenyl)-amin
• N-(4-fluorophenyl)benzo[d]thiazol-2-amine
• HMS2702I17
• C13H9FN2S
• F84308
• SCHEMBL4602494
• HMS1399A22
• J-019780
• AKOS000115482
• WAY-600868
• AB00577763-02
• DTXSID10368249
• CHEMBL1537385
• SMR000384784
• Enamine_001782
• Protein kinase inhibitor 6
• CS-0526604
• 348-45-8
• HY-47026
• Z55176257
• MLS001007714
• EN300-02428
• benzothiazol-2-yl-(4-fluoro-phenyl)-amine, AldrichCPR
• TS-10051
• STL281945
• DA-51026
• AF-399/41085047
• N-(1,3-benzothiazol-2(3H)-ylidene)-N-(4-fluorophenyl)amine
• N-(4-Fluorophenyl)-1,3-benzothiazol-2-amine

• MDL： MFCD02724893
• Inchi： 1S/C13H9FN2S/c14-9-5-7-10(8-6-9)15-13-16-11-3-1-2-4-12(11)17-13/h1-8H,(H,15,16)
• InChI Key： KQKQLYWDIYNFJP-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)NC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 244.04700
• Monoisotopic Mass: 244.047047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 53.2

Experimental Properties

• Density: 1.384
• Boiling Point: 372.2°Cat760mmHg
• Flash Point: 178.9°C
• Refractive Index: 1.723
• PSA: 53.16000
• LogP: 4.25200
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-(4-Fluorophenyl)-1,3-benzothiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(4-Fluorophenyl)-1,3-benzothiazol-2-amine

Introduction to 2-Benzothiazolamine,N-(4-fluorophenyl)- (CAS No. 348-45-8)

2-Benzothiazolamine,N-(4-fluorophenyl)-, identified by its Chemical Abstracts Service (CAS) number 348-45-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative has garnered considerable attention due to its structural uniqueness and potential biological activities. The presence of a benzothiazole core, combined with a fluorophenyl substituent, imparts distinct chemical and pharmacological properties that make it a valuable scaffold for drug discovery and development.

The benzothiazole moiety is a well-known pharmacophore found in numerous bioactive molecules, including antibiotics, antivirals, and anticancer agents. Its aromatic system and nitrogen-rich structure contribute to favorable interactions with biological targets, such as enzymes and receptors. The introduction of a fluorine atom at the para position of the phenyl ring in N-(4-fluorophenyl)-2-benzothiazolamine enhances its metabolic stability and binding affinity, making it an attractive candidate for further investigation.

In recent years, the pharmaceutical industry has placed increasing emphasis on the development of fluorinated compounds due to their improved pharmacokinetic profiles. Fluorine atoms can modulate lipophilicity, metabolic stability, and receptor binding affinity, thereby enhancing drug efficacy. 2-Benzothiazolamine,N-(4-fluorophenyl)- exemplifies this trend, as its fluorinated aromatic ring may contribute to its potential role in designing next-generation therapeutics.

One of the most compelling aspects of N-(4-fluorophenyl)-2-benzothiazolamine is its versatility in medicinal chemistry. Researchers have explored its derivatives as intermediates in synthesizing novel compounds with targeted biological activities. For instance, modifications at the amine or phenyl positions can yield derivatives with enhanced potency or selectivity against specific disease-related targets. This flexibility underscores the compound's significance as a building block in drug design.

Recent studies have highlighted the potential of benzothiazole derivatives in addressing neurological disorders. The structural features of 2-Benzothiazolamine,N-(4-fluorophenyl)- suggest that it may interact with neurotransmitter systems or modulate ion channels involved in conditions such as epilepsy or depression. Preliminary in vitro assays have shown promising results regarding its ability to modulate certain enzyme activities relevant to these diseases. These findings warrant further exploration to evaluate its therapeutic potential.

The synthesis of N-(4-fluorophenyl)-2-benzothiazolamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The fluorine atom's electronic properties necessitate careful selection of reagents and catalysts to prevent unwanted side reactions. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up for industrial applications.

In addition to its pharmaceutical applications, 348-45-8 may find utility in materials science and agrochemical research. Its unique structural framework could serve as a precursor for developing advanced materials with specialized properties or as an intermediate in synthesizing crop protection agents. The broad applicability of this compound underscores its importance across multiple scientific disciplines.

The growing interest in 2-Benzothiazolamine,N-(4-fluorophenyl)- has spurred collaborations between academic researchers and industry partners to accelerate its development into viable therapeutics. Preclinical studies are being conducted to assess its safety profile and pharmacological effects in animal models. These efforts aim to pave the way for human clinical trials, where its efficacy against various diseases will be rigorously evaluated.

As computational chemistry techniques advance, virtual screening methods are being employed to identify potential drug candidates derived from CAS No 348-45-8. Molecular docking simulations can predict how this compound interacts with biological targets at the atomic level, providing insights into its mechanism of action. Such computational approaches complement experimental work by expediting the discovery process.

The environmental impact of fluorinated compounds is also a consideration in their development and use. While fluorine enhances drug properties, it raises questions about persistence and toxicity. Responsible research practices involve evaluating the ecological footprint of these compounds throughout their lifecycle, ensuring sustainable pharmaceutical development.

In conclusion,N-(4-fluorophenyl)-2-benzothiazolamine represents a promising compound with diverse applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features offer opportunities for designing novel therapeutics targeting neurological disorders among other conditions. Ongoing research efforts aim to harness its full potential while addressing safety and environmental concerns through innovative synthetic strategies and computational methods.